CID 71355589

• Molecular Formula: HgSn8
• Molecular Weight: 1150.3 g/mol
• InChI: InChI=1S/Hg.8Sn
• InChI Key: MOFSSWGBBMEMHQ-UHFFFAOYSA-N
• Canonical SMILES: [Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Hg]

Description

CID 71355589 is a chemical compound with unique properties and applications in various scientific fields

Preparation Methods

The preparation of CID 71355589 involves specific synthetic routes and reaction conditions. The synthesis typically includes the use of organic amines dissolved in solvents, followed by the addition of dianhydrides and diamines. The reaction conditions are carefully controlled to ensure the desired product is obtained . Industrial production methods may involve scaling up these laboratory procedures to produce the compound in larger quantities.

Chemical Reactions Analysis

CID 71355589 undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxygen or oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include hydrogen gas or reducing agents.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens or nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

CID 71355589 has a wide range of scientific research applications:

Chemistry: It is used as a reagent in various chemical reactions and as a building block for synthesizing more complex molecules.

Biology: It is used in biological studies to understand cellular processes and interactions.

Medicine: It has potential therapeutic applications and is being studied for its effects on various diseases.

Industry: It is used in the production of materials with specific properties, such as adhesives and coatings .

Mechanism of Action

The mechanism of action of CID 71355589 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity. This can lead to changes in cellular processes and physiological responses .

Comparison with Similar Compounds

CID 71355589 can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with comparable structures or functional groups. The comparison can be based on their chemical properties, reactivity, and applications. Some similar compounds include aspirin (CID 2244), salicylsalicylic acid (CID 5161), indomethacin (CID 3715), and sulindac (CID 1548887) .

Conclusion

This compound is a versatile compound with significant potential in various scientific fields. Its unique properties and applications make it a valuable subject of study for researchers in chemistry, biology, medicine, and industry.